5-Cyclopropylpyrimidin-2-amine
Overview
Description
5-Cyclopropylpyrimidin-2-amine is a chemical compound with the molecular formula C7H9N3 and a molecular weight of 135.17 . It is also known by its IUPAC name, 5-cyclopropyl-2-pyrimidinamine .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H9N3/c8-7-9-3-6(4-10-7)5-1-2-5/h3-5H,1-2H2,(H2,8,9,10)
. This code represents the molecular structure of the compound. Physical And Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
Antagonistic Action on Adenosine Receptors
5-Cyclopropylpyrimidin-2-amine derivatives have been identified as potent and selective A(2B) adenosine receptor antagonists. For instance, a specific compound demonstrated high affinity for the A(2B) receptor, showing good selectivity over other adenosine receptor subtypes and efficacy in functional in vitro models, hinting at its potential for therapeutic applications targeting adenosine receptors (Vidal et al., 2007).
Novel 5-HT1A Agonists
Aminopyrimidine derivatives have been synthesized as novel 5-HT(1A) agonists. One particular compound exhibited moderate potency for the 5-HT(1A) receptor in binding and functional assays, alongside moderate metabolic stability. This work underlines the potential of this compound derivatives in developing new treatments for disorders related to the serotonin system (Dounay et al., 2009).
Synthesis of α-Aminophosphonates
Research has demonstrated the efficient synthesis of α-aminophosphonates from 2-cyclopropylpyrimidin-4-carbaldehyde using phosphomolybdic acid. This method yields good to excellent results, showcasing a valuable approach to creating aminophosphonates, which are important in medicinal chemistry for their biological activities (Reddy et al., 2014).
Development of Anticancer Agents
A series of triazolopyrimidines, synthesized from this compound derivatives, has been shown to possess anticancer activity through a unique mechanism of tubulin inhibition. These compounds promote tubulin polymerization in vitro without binding competitively with paclitaxel, offering a novel approach to cancer therapy (Zhang et al., 2007).
Facile Synthesis of Biologically Active Derivatives
The transition from bio-derived 5-hydroxymethylfurfural to pharmaceuticals, including analogues of the anticancer drug norcantharidin, has been facilitated by the reductive amination of 2,5-diformylfuran. This process demonstrates the role of cyclopropylpyrimidin-2-amine derivatives in creating new, bio-derived pharmaceuticals with enhanced biological activity (Galkin et al., 2017).
Safety and Hazards
properties
IUPAC Name |
5-cyclopropylpyrimidin-2-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9N3/c8-7-9-3-6(4-10-7)5-1-2-5/h3-5H,1-2H2,(H2,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HQAJFNDGWUPAHT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CN=C(N=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20663974 | |
Record name | 5-Cyclopropylpyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20663974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
135.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
21573-16-0 | |
Record name | 5-Cyclopropylpyrimidin-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20663974 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-cyclopropylpyrimidin-2-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.